Cas no 1305253-61-5 (methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate)

• Product Name: methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate
• CAS No: 1305253-61-5
• MF: C₂₀H₂₀N₄O₅S
• MW: 428.461603164673
• CID: 5399340
• Update Time: 2025-05-19

methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[3-methyl-5-[[(4-methylphenyl)amino]sulfonyl]-1H-pyrazol-4-yl]carbonyl]amino]benzoate
• methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate

• Inchi： 1S/C20H20N4O5S/c1-12-7-9-15(10-8-12)24-30(27,28)19-17(13(2)22-23-19)18(25)21-16-6-4-5-14(11-16)20(26)29-3/h4-11,24H,1-3H3,(H,21,25)(H,22,23)
• InChI Key： CNZCJEVXJAZYEJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC(C2=C(S(NC3=CC=C(C)C=C3)(=O)=O)NN=C2C)=O)=C1

Experimental Properties

• Density: 1.431±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.48±0.50(Predicted)

Additional information on methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate

Introduction to Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate (CAS No. 1305253-61-5)

Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate, a compound with the chemical identifier CAS No. 1305253-61-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this substance, characterized by its complex arrangement of functional groups, positions it as a promising candidate for further research and development in drug discovery.

The molecular structure of Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate features a benzoate core linked to a pyrazole moiety through an amide bond. This core structure is further modified by the presence of a methyl group at the 3-position of the pyrazole ring and a sulfamoyl group attached to the 5-position. Additionally, the benzoate ring is connected to a 4-methylphenylsulfamoyl group, which introduces additional complexity and functionality to the molecule. This multifaceted architecture suggests potential interactions with biological targets, making it an attractive subject for investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The sulfamoyl and amide functional groups in Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate are particularly noteworthy, as they have been shown to exhibit pharmacological activity in multiple contexts. For instance, sulfamoyl derivatives are known for their ability to interact with enzymes and receptors, while amide bonds are frequently found in bioactive molecules due to their stability and versatility.

Current research in medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a compound are carefully tailored to optimize its biological activity. The presence of both sulfamoyl and amide groups in Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate suggests that it may possess dual functionality, allowing it to interact with multiple targets simultaneously. This concept is particularly relevant in the development of multitarget drugs, which aim to address complex diseases by modulating several pathways at once.

One of the most exciting aspects of Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by a variety of signaling pathways, many of which involve enzymes and receptors that can be targeted by sulfamoyl and amide-containing compounds. Preclinical studies have demonstrated that similar molecules can inhibit key inflammatory mediators, thereby reducing inflammation and associated symptoms. The unique structure of this compound may offer advantages over existing treatments by providing greater selectivity or efficacy.

The synthesis of Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate presents an intriguing challenge for synthetic chemists. The multi-step process involves the careful construction of the pyrazole core, followed by functionalization with the sulfamoyl and amide groups. Each step must be meticulously controlled to ensure high yield and purity, as impurities can significantly impact biological activity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

Computational modeling has also played a crucial role in understanding the potential biological activity of Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate. By using computer simulations, researchers can predict how this compound might interact with biological targets such as enzymes or receptors. These predictions can then be validated through experimental studies, providing valuable insights into its mechanism of action. This integrated approach combining computational chemistry with experimental biology has accelerated the discovery process significantly.

The pharmacokinetic properties of Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate are another critical consideration in its development as a therapeutic agent. Factors such as solubility, stability, and metabolic clearance must be carefully evaluated to ensure that the compound reaches its target site effectively and remains active long enough to produce a therapeutic effect. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to assess these properties.

In conclusion, Methyl 3-{3-methyl-5-[(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-amido}benzoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies for human health.